Cas no 141177-69-7 (Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-)

Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]- structure
141177-69-7 structure
Product Name:Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-
CAS No:141177-69-7
MF:C10H14N8O6S4
MW:470.528154850006
CID:1310289
PubChem ID:127261568
Update Time:2025-04-20

Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-
    • N,N'-bis(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hexanediamide
    • N1,N1-Bis(5-sulfamoyl-1,3,4-thiadiazol-2-yl)adipamide
    • 141177-69-7
    • Inchi: 1S/C10H14N8O6S4/c11-5(19)3-1-2-4-6(20)18(7-14-16-9(25-7)27(12,21)22)8-15-17-10(26-8)28(13,23)24/h1-4H2,(H2,11,19)(H2,12,21,22)(H2,13,23,24)
    • InChI Key: PGIDAMSMMKWTEX-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1N(C1=NN=C(S(N)(=O)=O)S1)C(CCCCC(N)=O)=O)S(N)(=O)=O

Computed Properties

  • Exact Mass: 469.99222
  • Monoisotopic Mass: 469.99191489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 309Ų

Experimental Properties

  • PSA: 230.08

Hexanediamide, N,N'-bis[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]- Related Literature

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